Cas no 1736-87-4 (1-fluoro-2,3-dimethyl-4-nitro-benzene)
1-Fluoro-2,3-dimethyl-4-nitro-benzene is a fluorinated aromatic compound featuring a nitro group and two methyl substituents on the benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups allows for selective reactivity in substitution and coupling reactions. The compound’s stability and well-defined regiochemistry facilitate controlled functionalization, enhancing its utility in fine chemical manufacturing. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.
1736-87-4 structure
Product Name:1-fluoro-2,3-dimethyl-4-nitro-benzene
CAS No:1736-87-4
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD05663712
CID:41910
PubChem ID:354335208
Update Time:2025-06-08
1-fluoro-2,3-dimethyl-4-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dimethyl-4-fluoronitrobenzene
- 3-Fluoro-6-nitro-o-xylene
- 3-Fluoro-1,2-dimethyl-6-nitrobenzene
- 1-fluoro-2,3-dimethyl-4-nitrobenzene
- 4-fluoro-2,3-dimethyl nitrobenzene
- 3-FLUORO-6-NITRO-1,2-DIMETHYLBENZENE
- Benzene,1-fluoro-2,3-diMethyl-4-nitro-
- 3-FLUORO-6-NITRO-O-XYLENE3-FLUORO-6-NITRO-O-XYLENE
- 3-Fluoro-6-nitro-o-xylene, 2,3-Dimethyl-1-fluoro-4-nitrobenzene
- Benzene, 1-fluoro-2,3-dimethyl-4-nitro-
- KSC534O2T
- GLDMIZKOJPVEIV-UHFFFAOYSA-N
- BCP22402
- SBB065201
- FCH920246
- PC7827
- VZ26
- 3-Fluoro-1,2-diMethyl-6-nitrobenzene, 98%
- 1-fluoro-2,3-dimethyl-4-nitro-benzene
- 2,3-dimethyl-4-fluoro-1-nitro-benzene
- SY018601
- A20872
- J-512541
- D5187
- AC-28665
- 2,3-Dimethyl-4-fluoronitrobenzene;4-fluoro-2,3-dimethyl nitrobenzene
- DTXSID20641030
- FT-0633807
- CS-W003230
- SCHEMBL1424697
- DS-14517
- AKOS005145844
- MFCD05663712
- 1736-87-4
- DB-011199
-
- MDL： MFCD05663712
- Inchi： 1S/C8H8FNO2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,1-2H3
- InChI Key： GLDMIZKOJPVEIV-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(C)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 169.05400
- Monoisotopic Mass: 169.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: 2.6
Experimental Properties
- Melting Point: 38.0 to 42.0 deg-C
- Boiling Point: 110°C/14mmHg(lit.)
- Flash Point: >110°(230°F)
- PSA: 45.82000
- LogP: 2.87390
1-fluoro-2,3-dimethyl-4-nitro-benzene Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
-
Hazardous Material Identification：
- HazardClass：6.1
1-fluoro-2,3-dimethyl-4-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013854-250mg |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 250mg |
￡10.00 | 2022-02-28 | |
| Fluorochem | 013854-1g |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 1g |
￡18.00 | 2022-02-28 | |
| Fluorochem | 013854-5g |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 5g |
￡54.00 | 2022-02-28 | |
| Fluorochem | 013854-10g |
3-Fluoro-6-nitro-o-xylene |
1736-87-4 | 97% | 10g |
￡91.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F132180-25g |
1-fluoro-2,3-dimethyl-4-nitro-benzene |
1736-87-4 | 98% | 25g |
¥1543.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F132180-50mg |
1-fluoro-2,3-dimethyl-4-nitro-benzene |
1736-87-4 | 98% | 50mg |
¥29.90 | 2023-09-02 | |
| Ambeed | A110781-100mg |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 100mg |
$5.0 | 2024-04-22 | |
| Ambeed | A110781-250mg |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 250mg |
$11.0 | 2024-04-22 | |
| Ambeed | A110781-1g |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 1g |
$35.0 | 2024-04-22 | |
| Ambeed | A110781-5g |
2,3-Dimethyl-4-fluoronitrobenzene |
1736-87-4 | 98% | 5g |
$48.0 | 2024-04-22 |
1-fluoro-2,3-dimethyl-4-nitro-benzene Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
1736-87-4 (1-fluoro-2,3-dimethyl-4-nitro-benzene) Related Products
- 615-60-1(4-Chloro-1,2-dimethylbenzene)
- 31599-60-7(1-Iodo-2,3-Dimethylbenzene)
- 461-97-2(5-Fluoro-m-xylene)
- 488-23-3(1,2,3,4-Tetramethylbenzene)
- 700-12-9(1,2,3,4,5-pentamethylbenzene)
- 443-82-3(3-Fluoro-O-xylene)
- 452-64-2(4-Fluoro-o-xylene)
- 608-23-1(3-Chloro-o-xylene)
- 619-04-5(3,4-Dimethylbenzoic acid)
- 934-80-5(4-Ethyl-1,2-dimethylbenzene)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
